Cas no 77425-86-6 (2-amino-3,3-dimethylbutanenitrile)

• Product Name: 2-amino-3,3-dimethylbutanenitrile
• CAS No: 77425-86-6
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD14625426
• CID: 1787403
• PubChem ID: 11378465
• Update Time: 2025-06-28

2-amino-3,3-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-amino-3,3-dimethyl-
• 2-amino-3,3-dimethylbutanenitrile
• Z803055956
• CS-0265682
• G55952
• AKOS010580794
• 2-Amino-3,3-dimethyl-butyronitrile
• SCHEMBL5348960
• DTXSID60463975
• 77425-86-6
• YMBBAMWCPVGAEW-UHFFFAOYSA-N
• EN300-99925

• MDL： MFCD14625426
• Inchi： 1S/C6H12N2/c1-6(2,3)5(8)4-7/h5H,8H2,1-3H3
• InChI Key： YMBBAMWCPVGAEW-UHFFFAOYSA-N
• SMILES： NC(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Additional information on 2-amino-3,3-dimethylbutanenitrile

Introduction to 2-Amino-3,3-Dimethylbutanenitrile (CAS No. 77425-86-6)

2-Amino-3,3-dimethylbutanenitrile (CAS No. 77425-86-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-amino-3,3-dimethylbutyronitrile or tert-leucinonitrile, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-amino-3,3-dimethylbutanenitrile.

Molecular Structure and Physical Properties

The molecular formula of 2-amino-3,3-dimethylbutanenitrile is C₇H₁₅N₂, and its molecular weight is approximately 125.19 g/mol. The compound features a central carbon atom bonded to two methyl groups and a nitrile group, with an amino group attached to the adjacent carbon atom. This structure confers unique chemical properties to the molecule, making it an interesting subject for various scientific investigations.

In terms of physical properties, 2-amino-3,3-dimethylbutanenitrile is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The compound's boiling point is around 140°C at atmospheric pressure.

Synthesis Methods

The synthesis of 2-amino-3,3-dimethylbutanenitrile can be achieved through several routes. One common method involves the reaction of tert-leucine with sodium cyanide in an aqueous solution under alkaline conditions. This reaction proceeds via nucleophilic substitution, where the carboxyl group of tert-leucine is replaced by a nitrile group:

C7H15NO2 + NaCN → C7H15NNa + NaOH + H2O

Another approach involves the reaction of tert-leucyl chloride with ammonia in the presence of a base such as sodium hydroxide:

C7H14Cln + NH3 → C7H15NNa + HCl

Biological Activities and Applications

2-Amino-3,3-dimethylbutanenitrile has been studied for its potential biological activities and applications in various fields. One area of interest is its role as a precursor in the synthesis of pharmaceutical compounds. The amino and nitrile functionalities make it a valuable building block for the development of drugs targeting specific biological pathways.

In recent studies, 2-amino-3,3-dimethylbutanenitrile has shown promise as an intermediate in the synthesis of antiviral agents. Researchers have explored its use in the development of inhibitors for viral enzymes such as proteases and polymerases. These inhibitors have potential applications in treating viral infections like HIV and hepatitis C.

Beyond pharmaceuticals, 2-amino-3,3-dimethylbutanenitrile has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the production of enantiomerically pure compounds, which are essential for many pharmaceuticals and fine chemicals. The unique structure of 2-amino-3,3-dimethylbutanenitrile makes it an attractive candidate for this application.

Analytical Techniques and Characterization

The characterization of 2-amino-3,3-dimethylbutanenitrile can be achieved using various analytical techniques such as gas chromatography (GC), liquid chromatography (LC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed information about the compound's purity, structure, and functional groups.

NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as the amino and nitrile groups. The characteristic chemical shifts observed in NMR spectra can help identify these groups with high precision. Additionally, mass spectrometry can be used to determine the molecular weight and confirm the identity of 2-amino-3,3-dimethylbutanenitrile.

Safety Considerations and Handling Guidelines

Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. In case of accidental exposure or spillage, immediate action should be taken to clean up the spill using absorbent materials and dispose of them according to local regulations.

Conclusion

2-Amino-3,3-dimethylbutanenitrile (CAS No. 77425-86-6) is a multifaceted organic compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure makes it an attractive candidate for various synthetic routes and biological studies. As research continues to uncover new possibilities for this compound, it remains a valuable tool in advancing scientific knowledge and developing innovative solutions.